[4-[(2-Methylfuran-3-yl)sulfanylmethyl]phenyl]methanol

• IUPAC Name: [4-[(2-methylfuran-3-yl)sulfanylmethyl]phenyl]methanol
• InChI: InChI=1S/C13H14O2S/c1-10-13(6-7-15-10)16-9-12-4-2-11(8-14)3-5-12/h2-7,14H,8-9H2,1H3
• InChI Key: UDBGZQLMEWAJMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)SCC2=CC=C(C=C2)CO
• Molecular Formula: C13H14O2S
• Molecular Weight: 234.32 g/mol

Description

[4-[(2-Methylfuran-3-yl)sulfanylmethyl]phenyl]methanol is a chemical compound with the molecular formula C14H16O2S. It is commonly referred to as MFSMPM and has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of MFSMPM is not fully understood. However, it has been proposed that MFSMPM may exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Additionally, MFSMPM may exert its antitumor activity by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects
MFSMPM has been shown to exhibit low toxicity in animal models, indicating its potential as a safe and effective therapeutic agent. Additionally, MFSMPM has been found to possess good pharmacokinetic properties, including good oral bioavailability and a relatively long half-life.

Advantages and Limitations for Lab Experiments

One of the main advantages of MFSMPM is its ease of synthesis, which makes it readily available for use in laboratory experiments. Additionally, MFSMPM has been found to be stable under a wide range of conditions, making it suitable for use in various experimental settings. However, one of the main limitations of MFSMPM is its limited solubility in water, which may pose challenges in certain experimental settings.

Future Directions

There are several future directions for the research on MFSMPM. One potential direction is to further investigate its mechanism of action, which may provide insights into its potential therapeutic applications. Additionally, further studies are needed to evaluate its safety and efficacy in human clinical trials. Finally, there is a need to develop new synthetic routes to MFSMPM that may improve its yield and purity.

Synthesis Methods

The synthesis of MFSMPM can be achieved through a multistep process starting from commercially available starting materials. The first step involves the synthesis of 2-methyl-3-furyl thioether, which is then reacted with 4-bromobenzyl alcohol to obtain the intermediate product. The final step involves the reduction of the intermediate product using sodium borohydride to obtain MFSMPM in good yield and purity.

Scientific Research Applications

MFSMPM has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent anti-inflammatory and analgesic activities in animal models. Additionally, MFSMPM has been found to possess antitumor activity against various cancer cell lines, including breast, lung, and colon cancer.